5-Bromo-1-ethyl-3-methyl-1H-pyrazole

• IUPAC Name: 5-bromo-1-ethyl-3-methylpyrazole
• InChI: InChI=1S/C6H9BrN2/c1-3-9-6(7)4-5(2)8-9/h4H,3H2,1-2H3
• InChI Key: NMEIZBCGEUQTET-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)Br
• Molecular Formula: C6H9BrN2
• Molecular Weight: 189.05 g/mol
• CAS RN: 1782381-52-5

Description

“5-Bromo-1-ethyl-3-methyl-1H-pyrazole” is a chemical compound with the molecular weight of 189.05. It is used in various fields such as medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

The synthesis of pyrazoles involves several methods. One common method is the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride. In situ oxidation employing bromine can afford a wide variety of pyrazoles.

Molecular Structure Analysis

The molecular structure of “5-Bromo-1-ethyl-3-methyl-1H-pyrazole” is represented by the InChI code: 1S/C6H9BrN2/c1-3-9-6(7)4-5(2)8-9/h4H,3H2,1-2H3.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Physical And Chemical Properties Analysis

“5-Bromo-1-ethyl-3-methyl-1H-pyrazole” is a liquid at room temperature.

Scientific Research Applications

• Organic Synthesis Precursor For instance, it has been employed in the synthesis of a range of pyrazole derivatives. One notable example is the synthesis of 3-ethoxymethyl-5-trifluoromethyl-1H-pyrazole through cyclization reactions.

Regioselective Synthesis

• Due to its structural properties, 5-Bromo-1-ethyl-3-methyl-1H-pyrazole is valuable for regioselective synthesis. Researchers can selectively modify specific positions within the pyrazole ring, leading to diverse functionalized derivatives.

Heterocyclic Systems Preparation

• The tautomeric behavior of pyrazoles adds to their structural interest, making them relevant in pharmaceutical research.

Nano-ZnO-Catalyzed Synthesis

• This method involves the condensation of 1,3-diketones with arylhydrazines , resulting in the formation of diverse pyrazole derivatives.

Safety and Hazards

This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) targeting the respiratory system.

Mechanism of Action

Target of Action

Similar compounds have been used as precursors in the synthesis of more complex heterocyclic systems with relevance in the pharmaceutical field .

Mode of Action

Pyrazoles, in general, are known to exhibit tautomerism, a phenomenon that may influence their reactivity . This could potentially impact the interaction of 5-Bromo-1-ethyl-3-methyl-1H-pyrazole with its targets and any resulting changes .

Biochemical Pathways

Pyrazoles are often used as starting materials for the preparation of more complex heterocyclic systems, which could potentially affect various biochemical pathways .

Result of Action

The change in structure due to tautomerism in pyrazoles translates into changes in properties, which could potentially result in various molecular and cellular effects .

Action Environment

It’s worth noting that the structural properties of similar compounds can be used for regioselective synthesis, suggesting that the action of 5-bromo-1-ethyl-3-methyl-1h-pyrazole could potentially be influenced by environmental factors .